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Compound of Interest

Compound Name: (R)-4-Methoxydalbergione

Cat. No.: B1202767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-4-Methoxydalbergione is a naturally occurring quinone isolated from plants of the

Dalbergia genus. It has garnered significant interest in the scientific community for its diverse

biological activities, including its potential as an anti-cancer agent. This document provides

detailed application notes and protocols for the use of (R)-4-Methoxydalbergione in cell

culture experiments, with a focus on its solubility, preparation of stock solutions, and its effects

on key signaling pathways.

Data Presentation: Solubility and Physicochemical
Properties
The solubility of a compound is a critical factor in designing and reproducing cell-based assays.

While comprehensive quantitative solubility data for (R)-4-Methoxydalbergione in all common

laboratory solvents is not readily available in published literature, the following table

summarizes the known solubility information and key physicochemical properties.
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Property Value Source(s)

Chemical Name (R)-4-Methoxydalbergione -

CAS Number 4646-86-0 [1][2]

Molecular Formula C₁₆H₁₄O₃ [2]

Molecular Weight 254.28 g/mol [2]

Solubility in DMSO
Soluble; a 10 mM solution is

commercially available.
[1]

Solubility in other organic

solvents

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[3][4]

Solubility in Ethanol Data not available -

Solubility in PBS
Data not available (expected to

be low)
-

Storage Store at -20°C [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (R)-4-
Methoxydalbergione using Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:

(R)-4-Methoxydalbergione (powder form)

Anhydrous, cell culture grade DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance
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Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of (R)-4-Methoxydalbergione needed using its molecular weight (254.28 g/mol ).

Mass (mg) = 10 mmol/L * 0.001 L * 254.28 g/mol = 2.54 mg

Weigh the compound: In a sterile environment (e.g., a laminar flow hood), carefully weigh

2.54 mg of (R)-4-Methoxydalbergione powder.

Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1 mL of

sterile DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.

Protocol for Treating Cells in Culture
This protocol provides a general procedure for treating adherent cells with (R)-4-
Methoxydalbergione. The final concentration and treatment duration should be optimized for

each cell line and experimental endpoint.

Materials:

Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

Complete cell culture medium

10 mM (R)-4-Methoxydalbergione stock solution in DMSO

Phosphate-Buffered Saline (PBS)

Procedure:
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Cell Seeding: Seed cells at a density that will ensure they are in the exponential growth

phase at the time of treatment. Allow the cells to adhere and grow overnight.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10

mM (R)-4-Methoxydalbergione stock solution. Prepare serial dilutions of the stock solution

in complete cell culture medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in the experiment.

Cell Treatment: Remove the existing culture medium from the cells and wash once with

sterile PBS. Add the culture medium containing the desired concentrations of (R)-4-
Methoxydalbergione (and the vehicle control) to the respective wells.

Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours) at

37°C in a humidified incubator with 5% CO₂.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream assays, such as cell viability assays (e.g., MTT, CellTiter-Glo),

apoptosis assays (e.g., Annexin V/PI staining), western blotting, or quantitative PCR.

Visualizations: Signaling Pathways and
Experimental Workflow
Signaling Pathways Modulated by (R)-4-
Methoxydalbergione
(R)-4-Methoxydalbergione has been shown to exert its biological effects by modulating key

signaling pathways involved in cell proliferation, survival, and apoptosis. The following

diagrams illustrate the inhibitory effects on the JAK2/STAT3 and Akt/ERK pathways.
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Caption: Inhibition of the JAK2/STAT3 signaling pathway by (R)-4-Methoxydalbergione.
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Caption: Inhibition of the Akt and ERK signaling pathways by (R)-4-Methoxydalbergione.
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Experimental Workflow
The following diagram outlines a typical workflow for conducting cell culture experiments with

(R)-4-Methoxydalbergione.
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Caption: General experimental workflow for (R)-4-Methoxydalbergione cell culture studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

